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Introduction
The COVID-19 pandemic, caused by the severe acute respiratory syndrome coronavirus 2

(SARS-CoV-2), has spurred intensive research into the molecular mechanisms of viral entry

and replication. A critical component of this process is the angiotensin-converting enzyme 2

(ACE2), which serves as the primary receptor for the SARS-CoV-2 spike protein, facilitating

viral entry into host cells.[1][2] This interaction makes ACE2 a prime target for therapeutic

intervention. (R)-MLN-4760 is a potent and selective inhibitor of ACE2.[3] While its enantiomer,

MLN-4760, is more active, (R)-MLN-4760 still serves as a valuable research tool for studying

the role of ACE2 in SARS-CoV-2 infection and for the development of novel antiviral strategies.

[3] These application notes provide detailed protocols for the use of (R)-MLN-4760 in COVID-

19 research.

Mechanism of Action
(R)-MLN-4760 is the less active R-enantiomer of MLN-4760, a potent and selective inhibitor of

human ACE2.[3][4] MLN-4760 acts as a reversible inhibitor, binding with high affinity to the

active site of ACE2.[5] This binding competitively inhibits the catalytic activity of ACE2,

preventing the conversion of angiotensin II to angiotensin-(1-7).[6] In the context of COVID-19,

the inhibition of ACE2 by compounds like MLN-4760 is being investigated for its potential to

block the binding of the SARS-CoV-2 spike protein to the ACE2 receptor, thereby preventing

viral entry into host cells.[7]
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Data Presentation
(R)-MLN-4760 and MLN-4760 Properties

Property (R)-MLN-4760 MLN-4760 Reference

Molecular Formula C₁₉H₂₃Cl₂N₃O₄ C₁₉H₂₃Cl₂N₃O₄

Molecular Weight 428.31 g/mol 428.31 g/mol

IC₅₀ (ACE2) 8.4 µM 0.44 nM [3]

Solubility Soluble in DMSO
Soluble to 100 mM in

DMSO
[8]

Storage Store at -20°C Store at -20°C

Selectivity of MLN-4760
Enzyme IC₅₀

Selectivity vs.
ACE2

Reference

Human ACE2 0.44 nM - [4][9]

Human Testicular ACE >100 µM >227,000-fold [4][9]

Bovine

Carboxypeptidase A

(CPDA)

27 µM >61,000-fold [4][9]
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Caption: SARS-CoV-2 entry and the role of (R)-MLN-4760 in the Renin-Angiotensin System.
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In Vitro Assays In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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